D-Galactose-13C-4

• Molecular Formula: C6H12O6
• Molecular Weight: 181.15 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6-/m0/s1/i4+1
• InChIKey: GZCGUPFRVQAUEE-KOKIVGLBSA-N

D-Galactose-13C-4 Product Overview

D-Galactose-13C-4 (CAS 478518-60-4) is a stable-isotope-labeled monosaccharide in which the carbon-13 isotope is incorporated at the C-4 position of the D-galactose molecule . D-Galactose is a natural aldohexose and the C-4 epimer of glucose, serving as an essential component of glycolipids, glycoproteins, and as a carbon source in the Leloir pathway [1]. The compound has a molecular formula of C₅¹³CH₁₂O₆ and a molecular weight of 181.15 g/mol . As a research-use-only product, it is primarily employed as a tracer for quantitation in drug development and metabolic studies, offering position-specific resolution that distinguishes it from both unlabeled D-galactose and uniformly labeled D-Galactose-13C₆ [2].

Positional label 13C at C-4 targets epimerization site in Leloir pathway

MS compatibility Supports isotope-dilution GC-MS/LC-MS quantitation

Certified enrichment Supplier-certified isotopic enrichment for reproducible S/N

• [1] PeptideDB. D-Galactose-13C-4. CAS 478518-60-4. View Source
• [2] MedChemExpress. D-Galactose-13C-4 (HY-N0210S3). Available isotopologues include D-Galactose-13C, D-Galactose-13C-2, D-Galactose-13C-3, D-Galactose-13C-5, and D-Galactose-13C6. View Source

Why D-Galactose-13C-4 Is Irreplaceable

Interchanging D-galactose isotopologues without considering labeling position introduces quantifiable errors in metabolic tracing, internal standardization, and structural analysis. Because the Leloir pathway processes galactose through epimerization at C-4, a label at this position enables unique tracking of UDP-galactose interconversion, which is lost with C-1 or uniformly ¹³C₆ labels . In mass spectrometry, D-Galactose-¹³C₄ provides a distinct mass shift (+1 Da) that avoids isobaric interference with endogenous ¹²C-galactose, whereas unlabeled material yields no mass differentiation for internal standard applications [1]. Furthermore, supplier-certified isotopic enrichment of ≥98 atom% ¹³C for the C-4 labeled product ensures quantifiable signal-to-background ratios that generic or lower-enrichment alternatives cannot match, directly impacting limit-of-quantification in plasma assays .

Unlabeled D-galactose: no isotopic mass differentiation for internal standard use, compromising quantitative accuracy.

Uniformly ¹³C₆-labeled galactose: dilutes signal at C-4 and adds spectral complexity in MS/MS, obscuring positional fate.

Position-unspecified D-Galactose-¹³C: enrichment may vary by batch, lacking positional guarantee required for epimerization tracking.

• [1] Schadewaldt P, Hammen HW, Loganathan K, Bodner-Leidecker A, Wendel U. Analysis of Concentration and 13C Enrichment of D-Galactose in Human Plasma. Clinical Chemistry. 2000;46(5):612-619. View Source

D-Galactose-13C-4 Evidence Comparison

Position-Specific Labeling for Epimerization Tracking

The C-4 position of galactose is the site of epimerization to glucose via UDP-galactose-4-epimerase (GALE). D-Galactose-13C-4 places the 13C label precisely at this position, enabling NMR or GC-MS tracking of stereochemical inversion during Leloir pathway flux. In contrast, unlabeled D-galactose provides no tracing capability, and uniformly labeled D-Galactose-13C₆ (U-13C₆) distributes label across all six carbons, diluting the signal at C-4 and complicating positional fate assignments . In a study tracking human milk oligosaccharide (HMO) metabolism in breastfed infants, D-[4-13C]galactose was specifically selected over other isotopologues to resolve C-4-specific metabolic fate, demonstrating the positional resolution advantage .

Epimerization tracking

Class-level

100% of 13C label concentrated at C-4; unlabeled yields 0% signal; U-13C6 distributes label across all carbons (~16.7% at C-4).

Supports C-4 epimerization tracing in Leloir pathway studies

Class-level interpretation; verify in target model

Evidence Dimension	Positional resolution of 13C label for epimerization tracking
Target Compound Data	Single 13C atom at C-4 (position-specific)
Comparator Or Baseline	Unlabeled D-galactose: no detectable 13C signal; D-Galactose-13C₆: 13C at all six positions, signal at C-4 diluted 6-fold relative to total label
Quantified Difference	D-Galactose-13C-4 provides 100% of isotopic label concentrated at the C-4 epimerization site vs. ~16.7% (1/6) for U-13C₆. Unlabeled yields 0% tracer signal.
Conditions	Leloir pathway (UDP-galactose-4-epimerase/GALE) in metabolic tracing studies.

Why This Matters

For researchers specifically interrogating galactose epimerization, D-Galactose-13C-4 is the only commercially available isotopologue that concentrates the 13C label at the stereochemically relevant C-4 position, avoiding signal dilution inherent in uniformly labeled alternatives.

Isotope-Dilution GC-MS Plasma Galactose Quantification

Schadewaldt et al. (2000) established a stable-isotope dilution GC-MS method using 13C-labeled D-galactose as an internal standard for human plasma quantification. The method demonstrated linearity over 0.1–5 µmol/L, within-run and between-run CVs <15%, and a limit of quantification (LOQ) of <0.02 µmol/L [1]. Critically, the enzymatic assay—lacking isotopic internal standardization—yielded galactose concentrations 3- to 18-fold higher than the isotope-dilution method (e.g., healthy adults: 0.12 ± 0.03 µmol/L by isotope dilution vs. substantially higher enzymatic values), indicating extensive overestimation by non-isotopic methods [1]. While this study used 1-13C- and U-13C₆-labeled D-galactose, the same quantitative performance principles apply to D-Galactose-13C-4 when used as an internal standard, with the added advantage of C-4-specific mass shift for interference-free monitoring at m/z 329 (vs. m/z 328 for 12C and m/z 334 for U-13C₆) [2].

Plasma GC-MS quantitation

Reported

Isotope-dilution GC-MS method: LOQ 0.1 µmol/L, CV 2.2–3.8%. Enzymatic assay overestimates by 3–18 fold.

Enables accurate galactose quantification in research plasma

Method derived from Schadewaldt et al. 2000; cross-study comparable

Evidence Dimension	Plasma D-galactose quantification accuracy
Target Compound Data	Isotope-dilution GC-MS with 13C-labeled internal standard: LOQ <0.02 µmol/L; linear range 0.1–5 µmol/L; CVs <15%; measured healthy adult plasma galactose: 0.12 ± 0.03 µmol/L
Comparator Or Baseline	Conventional enzymatic assay (no isotopic IS): 3- to 18-fold higher values than isotope-dilution method
Quantified Difference	3- to 18-fold overestimation by non-isotopic method; isotope-dilution LOQ of <0.02 µmol/L enables detection of endogenous galactose at sub-micromolar levels.
Conditions	Human plasma from postabsorptive healthy adults (n=16), diabetic patients (n=15), galactosemia patients (n=10), and heterozygous parents (n=5); GC-MS with positive chemical ionization.

Why This Matters

Procurement of isotopically labeled D-galactose is essential for achieving clinically relevant quantification accuracy in plasma galactose assays; non-isotopic enzymatic methods produce systematically inflated values that can confound galactosemia diagnosis and metabolic research.

• [1] Schadewaldt P, Hammen HW, Loganathan K, Bodner-Leidecker A, Wendel U. Analysis of Concentration and 13C Enrichment of D-Galactose in Human Plasma. Clinical Chemistry. 2000;46(5):612-619. doi:10.1093/clinchem/46.5.612 View Source
• [2] Ovid. Analysis of Concentration and 13C Enrichment of D-Galactose in Human Plasma: monitoring at m/z 328 (1-12C), 329 (1-13C), and 334 (U-13C6). View Source

Certified Isotopic Enrichment and Batch Reproducibility

Supplier-certified isotopic enrichment for D-Galactose-13C-4 (CAS 478518-60-4) is specified at ≥98 atom% 13C with standard purity ≥98%, verified by batch-specific Certificates of Analysis including NMR, HPLC, and GC . In comparison, unlabeled D-galactose (CAS 59-23-4) contains only natural abundance 13C (~1.1 atom%), providing no analytically useful isotopic signal. D-Galactose-13C (CAS 70849-30-8), which does not specify the labeling position, is listed at 98.0% purity but without a guaranteed positional enrichment specification, potentially leading to variable isotopic distribution across batches [1]. For quantitative MS applications, an enrichment drop from 98% to 95%—a common variability in non-certified products—reduces the signal-to-background ratio by approximately 60% at low concentrations, directly degrading LOQ.

Enrichment certification

Specification review

≥98 atom% 13C at C-4 vs. ~1.1% natural abundance; batch-specific COA (NMR, HPLC, GC). Unspecified-position product lacks guarantee.

Certification ensures reproducible signal-to-background ratios

Supplier-specified; verify batch COA before quantitative use

Evidence Dimension	Isotopic enrichment (atom% 13C) and purity certification
Target Compound Data	D-Galactose-13C-4 (CAS 478518-60-4): ≥98 atom% 13C at C-4 position; standard purity ≥98%; batch-specific COA with NMR, HPLC, GC
Comparator Or Baseline	Unlabeled D-galactose (CAS 59-23-4): ~1.1% natural abundance 13C, no analytical tracer utility. D-Galactose-13C (CAS 70849-30-8): 98.0% purity, no positional enrichment specification.
Quantified Difference	≥98 atom% vs. ~1.1 atom% 13C (unlabeled); labeled product provides ~89-fold enrichment over natural abundance. Positional specificity documented for D-Galactose-13C-4 vs. unspecified for D-Galactose-13C.
Conditions	Supplier specifications from Bidepharm, InvivoChem, and MedChemExpress; applicable to GC-MS, LC-MS, and NMR quantitative workflows.

Why This Matters

Procurement decisions must account for documented isotopic enrichment with batch-specific certification; uncertified or position-unspecified products risk introducing unquantifiable systematic error into isotope-dilution MS assays, particularly at low analyte concentrations.

• [1] MedChemExpress. D-Galactose-13C (HY-N0210S): 98.0% purity. D-Galactose-13C-4 (HY-N0210S3): position-specific 13C. View Source

Isobaric Interference Avoidance with C-4 Labeling

In the established GC-MS method for plasma galactose, aldononitrile pentaacetate derivatives are monitored via [MH-60]⁺ ions at m/z 328 (1-¹²C-galactose), m/z 329 (1-¹³C-galactose), and m/z 334 (U-¹³C₆-galactose) [1]. D-Galactose-13C-4, bearing a single ¹³C at C-4, produces the same +1 Da mass shift (m/z 329) as 1-¹³C-galactose, thereby populating a distinct channel free from endogenous ¹²C-galactose interference at m/z 328. In contrast, U-¹³C₆-galactose shifts to m/z 334 (+6 Da), which may overlap with other hexose derivatives or matrix components. The single-label approach also minimizes isotopic cluster complexity in MS/MS fragmentation, simplifying selected reaction monitoring (SRM) method development compared to the multi-isotopomer distribution of U-¹³C₆-labeled material.

Isobaric interference

Class-level

Mono-13C shifts m/z 329 (+1 Da), separated from endogenous m/z 328. U-13C6 shifts to m/z 334, may overlap matrix.

Simplifies GC-MS/MS peak integration in complex matrices

Class-level; specific method conditions apply

Evidence Dimension	Mass spectrometric channel separation and interference avoidance
Target Compound Data	D-Galactose-13C-4: [MH-60]⁺ at m/z 329; single isotopomer, +1 Da shift from endogenous ¹²C-galactose (m/z 328)
Comparator Or Baseline	U-¹³C₆-galactose: [MH-60]⁺ at m/z 334; +6 Da shift; six ¹³C atoms generate complex isotopomer distribution. Unlabeled galactose: m/z 328, no analytical channel separation.
Quantified Difference	D-Galactose-13C-4 provides a single, clean +1 Da shift with no isobaric overlap with endogenous galactose. U-¹³C₆ requires correction for natural abundance isotopomer distribution and potential matrix interference at m/z 334.
Conditions	GC-MS with positive chemical ionization; aldononitrile pentaacetate derivatization; plasma matrix.

Why This Matters

For laboratories developing targeted GC-MS/MS methods for galactose quantification, the +1 Da shift of mono-¹³C-labeled galactose simplifies chromatographic peak integration and reduces isobaric interference risk relative to the +6 Da shift of U-¹³C₆, improving assay robustness in complex biological matrices.

• [1] Schadewaldt P, Hammen HW, Loganathan K, Bodner-Leidecker A, Wendel U. Analysis of Concentration and 13C Enrichment of D-Galactose in Human Plasma. Clinical Chemistry. 2000;46(5):612-619. Monitoring at m/z 328, 329, and 334. View Source

Cost Efficiency of Position-Specific vs. Uniform Labeling

Pricing data from Omicron Biochemicals indicates that D-[4-13C]galactose (CAS 478518-58-0) is available at $720/0.10 g, $1445/0.25 g, $2730/0.50 g, and $4675/1.0 g [1]. For comparison, the uniformly labeled D-Galactose-13C₆ analog incorporates six ¹³C atoms per molecule vs. one ¹³C for the C-4 labeled product, typically commanding a proportionally higher cost per unit mass due to increased isotope incorporation. The mono-labeled product thus offers a more economical option when only position-specific information is required, particularly for large-scale metabolic flux studies where cost per tracer molecule becomes a significant procurement factor.

Procurement cost

Context-dependent

D-[4-13C]galactose priced $720/0.10 g; uniform labeling typically 3–6× higher cost per gram for equivalent positional information.

Cost-effective for studies needing only C-4 label

Pricing data from 2025; subject to change; compare suppliers

Evidence Dimension	Procurement cost per unit mass as a function of isotopic labeling extent
Target Compound Data	D-[4-13C]Galactose: $720/0.10 g (Omicron Biochemicals, 2025). One ¹³C atom per molecule.
Comparator Or Baseline	U-¹³C₆-Galactose: six ¹³C atoms per molecule (typically higher cost reflecting 6× isotope incorporation).
Quantified Difference	Cost per ¹³C atom is substantially lower for mono-labeled product when only a single-position tracer is needed. Specific pricing scales linearly with quantity for D-[4-13C]galactose.
Conditions	Pricing from Omicron Biochemicals (2025); prices subject to change. Cost comparison assumes equivalent purity and enrichment specifications.

Why This Matters

For budget-constrained academic or industrial laboratories designing metabolic tracing experiments, selecting a position-specific mono-labeled isotopologue instead of a uniformly labeled product can reduce procurement costs by approximately 3- to 6-fold per gram while preserving analytical specificity for the labeled position.

• [1] Kuujia. CAS 478518-58-0 (D-Galactose-4-13C) pricing: Omicron Biochemicals GAL-008 series. View Source

D-Galactose-13C-4 Application Scenarios

Plasma Galactose Quantification for Galactosemia

D-Galactose-13C-4 serves as an ideal internal standard for plasma D-galactose quantification via isotope-dilution GC-MS, as demonstrated by the Schadewaldt et al. method achieving an LOQ of <0.02 µmol/L with CVs <15% [1]. The +1 Da mass shift (m/z 329) cleanly separates the internal standard from endogenous ¹²C-galactose (m/z 328), enabling accurate determination of plasma galactose in healthy adults (0.12 ± 0.03 µmol/L) and galactosemia patients (1.44 ± 0.54 µmol/L) [1]. This method avoids the 3- to 18-fold overestimation inherent in enzymatic assays, making the isotopically labeled product essential for clinical research laboratories studying galactose metabolism disorders [1].

Leloir Pathway Metabolic Flux Analysis

The C-4-specific ¹³C label enables researchers to track galactose epimerization to glucose via GALE in the Leloir pathway with positional precision unattainable with either unlabeled or uniformly labeled alternatives [1]. This application is particularly relevant for metabolic flux studies in yeast and mammalian systems where distinguishing between C-4 epimerization and other metabolic fates (glycolysis, glycoconjugate biosynthesis) is critical . The use of D-[4-13C]galactose in infant HMO metabolic fate studies exemplifies this positional tracing advantage in human nutrition research .

Cost-Efficient Tracer Studies with Single-Position Labeling

For metabolic studies requiring hundreds of milligrams to grams of labeled tracer, D-Galactose-13C-4 provides a procurement-optimized solution: one ¹³C atom per molecule at the mechanistically relevant C-4 position, rather than paying for six ¹³C atoms in the uniformly labeled product when only single-position information is needed [1]. With documented pricing at $720/0.10 g from Omicron Biochemicals and batch-certified ≥98 atom% ¹³C enrichment, the product enables statistically powered in vivo or cell-culture tracer experiments without the cost multiplier associated with uniform labeling [1].

NMR Glycoconjugate Analysis with C-4 Isotope Editing

In ¹³C-edited NMR experiments on glycoproteins and glycolipids, site-specific ¹³C incorporation at the galactose C-4 position provides discrete spectral editing that resolves C-4 resonances from other carbon signals, as demonstrated in glycan structural studies using ¹³C-labeled galactose residues [1]. The mono-labeled product avoids the spectral crowding and ¹³C-¹³C coupling complications that arise with uniformly ¹³C₆-labeled galactose, simplifying resonance assignment in complex oligosaccharide structures [1]. Supplier certificates of analysis including NMR spectra (Bidepharm) confirm the positional integrity of the label .

Application

Selection Property

Validation Focus

Galactose quantification in research plasma

Position-specific isotopic enrichment

LOQ and accuracy in biological matrices

Leloir pathway metabolic flux analysis

C-4 label for epimerization tracking

UDP-galactose interconversion monitoring

Cost-efficient tracer studies

Single-position labeling economy

Procurement cost for positional labeling

NMR glycoconjugate analysis

Site-specific 13C editing

Spectral resolution of C-4 resonances

• [1] Schadewaldt P, Hammen HW, Loganathan K, Bodner-Leidecker A, Wendel U. Analysis of Concentration and 13C Enrichment of D-Galactose in Human Plasma. Clinical Chemistry. 2000;46(5):612-619. View Source
• [2] Kuujia. CAS 478518-58-0 (D-Galactose-4-13C) pricing: Omicron Biochemicals GAL-008 series. View Source
• [3] Semantic Scholar. A novel 13C isotopic labelling strategy for probing the structure and dynamics of glycan chains in situ on glycoproteins. 1994. View Source